molecular formula C13H11ClN2 B5159401 5H-dibenzo[d,f][1,3]diazepine hydrochloride

5H-dibenzo[d,f][1,3]diazepine hydrochloride

Cat. No. B5159401
M. Wt: 230.69 g/mol
InChI Key: QZOJIPXOOQVGSB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5H-dibenzo[d,f][1,3]diazepine hydrochloride, commonly known as DBD, is a heterocyclic compound with a diazepine ring system. It has been widely used in scientific research due to its unique properties, including its ability to bind to specific receptors in the brain and alter neurotransmitter activity.

Mechanism of Action

The mechanism of action of DBD involves its binding to specific receptors in the brain. DBD has been shown to bind to the GABA-A receptor, which is responsible for inhibiting neurotransmitter activity in the brain. This binding can lead to an increase in the inhibitory effects of GABA-A, resulting in a decrease in anxiety and other symptoms of mental disorders. DBD has also been shown to bind to the serotonin receptor, which is involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
The biochemical and physiological effects of DBD are complex and varied. DBD has been shown to alter neurotransmitter activity in the brain, leading to changes in behavior and mood. It has also been shown to have anti-inflammatory and antioxidant effects, which may be beneficial in the treatment of various diseases. DBD has been shown to have anxiolytic, antidepressant, and antipsychotic effects, making it a promising drug candidate for the treatment of mental disorders.

Advantages and Limitations for Lab Experiments

DBD has several advantages for use in lab experiments, including its ability to bind to specific receptors in the brain and alter neurotransmitter activity. It is also relatively easy to synthesize and purify, making it readily available for use in research studies. However, there are also limitations to the use of DBD in lab experiments. For example, its effects on neurotransmitter activity may vary depending on the dose and duration of treatment, making it difficult to interpret study results. Additionally, DBD may have off-target effects on other receptors in the brain, which can complicate data analysis.

Future Directions

There are several future directions for the study of DBD. One area of research is the development of new drugs based on DBD's structure and mechanism of action. Another area of research is the study of the long-term effects of DBD on neurotransmitter activity and behavior. Additionally, the use of DBD in combination with other drugs may be explored to enhance its therapeutic effects. Finally, the development of new methods for synthesizing and purifying DBD may improve its availability and usefulness in scientific research.
Conclusion:
In conclusion, DBD is a unique compound with a variety of properties that make it useful for scientific research studies. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects, making it a promising drug candidate for the treatment of mental disorders. While there are limitations to its use in lab experiments, there are also several future directions for the study of DBD, including the development of new drugs and the exploration of its long-term effects on neurotransmitter activity and behavior.

Synthesis Methods

DBD can be synthesized using a variety of methods, including the reaction of o-phenylenediamine with phthalic anhydride in the presence of a catalyst. Other methods include the reaction of o-phenylenediamine with benzophenone and the reaction of o-phenylenediamine with maleic anhydride. The purity of the synthesized DBD can be determined using techniques such as thin-layer chromatography and nuclear magnetic resonance spectroscopy.

Scientific Research Applications

DBD has been used in a variety of scientific research studies, including the study of anxiety and depression, the development of new drugs for the treatment of mental disorders, and the study of the mechanisms of action of various drugs. DBD has been shown to bind to specific receptors in the brain, including the GABA-A receptor and the serotonin receptor. This binding can alter neurotransmitter activity and lead to changes in behavior and mood.

properties

IUPAC Name

7H-benzo[d][1,3]benzodiazepine;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H10N2.ClH/c1-3-7-12-10(5-1)11-6-2-4-8-13(11)15-9-14-12;/h1-9H,(H,14,15);1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QZOJIPXOOQVGSB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C3=CC=CC=C3N=CN2.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H11ClN2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

230.69 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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